Cas no 3619-66-7 (b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester)
3619-66-7 structure
Product Name:b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester
CAS No:3619-66-7
MF:C14H27NO4
MW:273.368484735489
CID:306705
PubChem ID:241953
Update Time:2025-04-19
b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester
- ethyl 3-[butyl-(3-ethoxy-3-oxopropyl)amino]propanoate
- 3,3'-butylimino-di-propionic acid diethyl ester
- 3,3'-Butylimino-di-propionsaeure-diaethylester
- AC1L68H8
- AC1Q6580
- AR-1I4480
- Bis-(2-carbaethoxy-aethyl)-butyl-amin
- Butyl-bis-(2-ethoxycarbonyl-ethyl)-amin
- CTK8I4171
- diethyl 3,3'-(butylimino)dipropanoate(non-preferred name)
- ETHYL 3-(BUTYL-(2-ETHOXYCARBONYLETHYL)AMINO)PROPANOATE
- NSC49904
- DTXSID40287257
- NSC-49904
- 3619-66-7
- SCHEMBL19478720
- NSC 49904
-
- Inchi: 1S/C14H27NO4/c1-4-7-10-15(11-8-13(16)18-5-2)12-9-14(17)19-6-3/h4-12H2,1-3H3
- InChI Key: BBLPVHVOBMMCDC-UHFFFAOYSA-N
- SMILES: O(CC)C(CCN(CCC(=O)OCC)CCCC)=O
Computed Properties
- Exact Mass: 273.19411
- Monoisotopic Mass: 273.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 13
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.84
b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
3619-66-7 (b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester) Related Products
- 42980-55-2(ethyl 3-di-n-propylaminopropionate)
- 20120-21-2(ethyl 3-(dimethylamino)propanoate)
- 5515-83-3(b-Alanine, N,N-diethyl-, ethylester)
- 6317-35-7(ethyl 3-(pyrrolidin-1-yl)propanoate)
- 6763-93-5(1H-Azepine-1-propanoicacid, hexahydro-, ethyl ester)
- 7730-42-9(Ethyl 3-(azetidin-1-yl)propanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk